2-(2-methylphenoxy)ethyl (2-oxo-1,3-benzothiazol-3(2H)-yl)acetate
Overview
Description
2-(2-methylphenoxy)ethyl (2-oxo-1,3-benzothiazol-3(2H)-yl)acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a synthetic compound that has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and limitations for lab experiments have been studied extensively. In
Mechanism of Action
The mechanism of action of 2-(2-methylphenoxy)ethyl (2-oxo-1,3-benzothiazol-3(2H)-yl)acetate has been studied in several studies. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a crucial role in the inflammatory response. It has also been found to induce apoptosis in cancer cells by activating the caspase-3 pathway.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines and chemokines, which play a crucial role in the inflammatory response. It has also been found to induce apoptosis in cancer cells by activating the caspase-3 pathway. In addition, it has been found to exhibit antimicrobial activity against several bacterial strains.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(2-methylphenoxy)ethyl (2-oxo-1,3-benzothiazol-3(2H)-yl)acetate in lab experiments include its potential applications in various fields, such as anti-inflammatory, anticancer, and antimicrobial activities. However, its limitations include its synthetic nature, which may limit its availability and cost.
Future Directions
Several future directions for the study of 2-(2-methylphenoxy)ethyl (2-oxo-1,3-benzothiazol-3(2H)-yl)acetate have been identified. These include the study of its potential applications in other fields, such as neurodegenerative diseases, cardiovascular diseases, and diabetes. In addition, the development of new synthetic methods for the production of this compound may increase its availability and reduce its cost. Furthermore, the study of its mechanism of action and biochemical and physiological effects may lead to the development of new therapeutic agents.
Scientific Research Applications
2-(2-methylphenoxy)ethyl (2-oxo-1,3-benzothiazol-3(2H)-yl)acetate has been studied extensively for its potential applications in various fields. It has been found to exhibit anti-inflammatory, anticancer, and antimicrobial activities. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions.
Properties
IUPAC Name |
2-(2-methylphenoxy)ethyl 2-(2-oxo-1,3-benzothiazol-3-yl)acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO4S/c1-13-6-2-4-8-15(13)22-10-11-23-17(20)12-19-14-7-3-5-9-16(14)24-18(19)21/h2-9H,10-12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWYLKLFMNFUDED-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCCOC(=O)CN2C3=CC=CC=C3SC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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